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Internal oxidation occurs when oxygen diffuses into an alloy, forming oxide precipitates of the more reactive

element(s) beneath the surface. For Ni-Al-Y alloys, yttrium (Y) is highly reactive, making it prone to this

Get Quote

process. The table below summarizes key issues and general mitigation strategies.

Issue Root Cause

Mitigation Strategy

Internal
Oxidation of

Reactive Y and Al [1].

Elements

Poor Scale Void formation at the
Adhesion & scale/alloy interface due to
Spallation unbalanced elemental

diffusion [2].

Non-Protective Growth of transient oxides

Oxide (e.g., NiO) and NiAl204 spinel

instead of a continuous a-
Alz20s layer [2].

Formation

Oxygen permeability in the Ni
matrix; high oxygen affinity of

Optimize Y content; use a protective external
scale (e.g., continuous Al203) [1].

Alloy with reactive elements (e.g., Pt, Cr). Pt
promotes a thinner, more spallation-resistant
oxide scale [2]. Cr accelerates the formation of a
stable a-Al20s layer [1].

Ensure sufficient Al content and kinetic
conditions (time/temperature) for the transition
from 6-Al20s to the stable, protective a-Al203 [2]

[1].

Experimental Protocols for Investigation
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The following methodologies, adapted from research on similar alloys, can be used to study and characterize

internal oxidation in your system.

Alloy Synthesis and Preparation

This protocol is based on standard practices for creating Ni-based intermetallic alloys [3].

e Melting: Prepare pre-alloys using an arc-melting process under an inert argon atmosphere to
prevent premature oxidation.

¢ Homogenization: Subject the cast ingots to a high-temperature heat treatment (e.g., 1100-1300°C
for 12 hours in a vacuum or inert gas) to achieve a chemically homogeneous, single-phase structure
[4] [3].

e Sample Preparation: Cut the homogenized alloy into smaller discs. Grind all surfaces with SiC
sandpaper (e.g., down to 15 pum grit) and clean ultrasonically in ethanol [4].

Oxidation Testing and Characterization

This methodology outlines how to conduct controlled oxidation experiments and analyze the results [1] [4].

¢ Oxidation Experiment: Perform isothermal oxidation studies using a thermogravimetric analyzer
(TGA). Heat samples to the target temperature (e.g., 800-1200°C) under a dry, high-purity oxygen
gas flow, and measure mass gain over time [4].

e Cross-Sectional Analysis: After oxidation, embed the samples in a conductive polymer mount.
Polish the cross-sections and examine them using Scanning Electron Microscopy (SEM) to
observe the morphology and depth of the internal oxidation zone [1].

¢ Phase Identification: Use X-ray Diffraction (XRD) on the oxidized surface to identify the oxide
phases present (e.g., 6-Al203, a-Al203, Y203) [1].

e Chemical Analysis: Perform Energy-Dispersive X-ray (EDX) spectroscopy line scans or mapping
on the cross-sections to determine the distribution of elements (Ni, Al, Y, O) across the oxide scale
and internal oxidation zone [4].

FAQs on Ni-Al-Y Alloy Processing and Oxidation

Q1: How can I introduce yttrium (Y) into a Ni-Al melt? Al: One effective method is through the
electrolysis of a low-temperature fluoride melt (e.g., KF-NaF-AlF3) containing dissolved Y20s3. Research

shows that at a cathodic current density of 0.5 to 1.0 A/cm?, Al-Y master alloys with yttrium contents of 0.75
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to 1.28 wt.% can be produced. Increasing the synthesis duration and periodically re-adding Y203 can further

increase the yttrium content [5].

Q2: What is the role of chromium (Cr) in Ni-Al alloys, and can it be applied to Ni-Al-Y? A2: While not
directly tested in Ni-Al-Y, studies on Ni-Al-Cr alloys show that Cr addition accelerates the transformation
of the metastable 8-Al203 to the stable, protective a-Al20s. Since Cr203 and a-Al203 share the same crystal
structure, Cr acts as a nucleation site, leading to the formation of a tighter, more continuous scale that better

limits oxygen ingress [1]. This principle could be investigated for Ni-Al-Y systems.

Oxidation Sequence Workflow

The diagram below illustrates the step-by-step oxidation process for a Ni-Al alloy, highlighting critical
phases and transformation points. While based on a Ni-Al-Pt system, the core mechanism is applicable to Ni-
Al-Y [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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